Cas no 106396-24-1 (Oxiranecarboxylic acid,3-[[[2-[[4-[(aminoiminomethyl)amino]butyl]amino]-1-[(4-hydroxyphenyl)methyl]-2-oxoethyl]amino]carbonyl]-(9CI))

• Product Name: Oxiranecarboxylic acid,3-[[[2-[[4-[(aminoiminomethyl)amino]butyl]amino]-1-[(4-hydroxyphenyl)methyl]-2-oxoethyl]amino]carbonyl]-(9CI)
• CAS No: 106396-24-1
• MF: C₁₈H₂₅N₅O₆
• MW: 407.421004056931
• CID: 151051
• PubChem ID: 129322
• Update Time: 2025-04-19

Oxiranecarboxylic acid,3-[[[2-[[4-[(aminoiminomethyl)amino]butyl]amino]-1-[(4-hydroxyphenyl)methyl]-2-oxoethyl]amino]carbonyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• Oxiranecarboxylic acid,3-[[[2-[[4-[(aminoiminomethyl)amino]butyl]amino]-1-[(4-hydroxyphenyl)methyl]-2-oxoethyl]amino]carbonyl]-(9CI)
• 3-[[1-[4-(diaminomethylideneamino)butylamino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]carbamoyl]oxirane-2-carboxylic acid
• estatin B
• Oxiranecarboxylic acid,3-[[[2-[[4-[(aminoiminomethyl)amino]butyl]amino]-1-[(4-hydroxyphenyl)me...
• Oxiranecarboxylic acid,3-[[[2-[[4-[(aminoiminomethyl)amino]butyl]amino]-1-[(4-hydroxyphenyl)methyl]-2-oxoethyl]amino]carbonyl
• 3-{[1-({4-[(diaminomethylidene)amino]butyl}amino)-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]carbamoyl}oxirane-2-carboxylic acid
• Oxiranecarboxylic acid, 3-(((2-((4-((aminoiminomethyl)amino)butyl)amino)-1-((4-hydroxyphenyl)methyl)-2-oxoethyl)amino)carbonyl)-
• 3-[[[2-[[4-[(Aminoiminomethyl)amino]butyl]amino]-1-[(4-hydroxyphenyl)methyl]-2-oxoethyl]amino]carbonyl]-2-oxiranecarboxylic acid
• 106396-24-1
• 3-[({1-[(4-Carbamimidamidobutyl)imino]-1-hydroxy-3-(4-hydroxyphenyl)propan-2-yl}imino)(hydroxy)methyl]oxirane-2-carboxylic acid
• DTXSID90909997

• Inchi： 1S/C18H25N5O6/c19-18(20)22-8-2-1-7-21-15(25)12(9-10-3-5-11(24)6-4-10)23-16(26)13-14(29-13)17(27)28/h3-6,12-14,24H,1-2,7-9H2,(H,21,25)(H,23,26)(H,27,28)(H4,19,20,22)
• InChI Key： IVRMXEFFYRZNCU-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)C1C(NC(C(NCCCC/N=C(\N)/N)=O)CC1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 407.18065
• Monoisotopic Mass: 407.18
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 193Ų

Experimental Properties

• Density: 1.53
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.667
• PSA: 192.66
• LogP: 1.52250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tyrosine and derivatives